Cas no 269410-12-0 (ACETAMIDE, N-[2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]-)

• Product Name: ACETAMIDE, N-[2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]-
• CAS No: 269410-12-0
• MF: C₁₅H₂₂BNO₃
• MW: 275.151084423065
• MDL: MFCD22493987
• CID: 3342921
• PubChem ID: 21923933
• Update Time: 2025-11-02

ACETAMIDE, N-[2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• ACETAMIDE, N-[2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]-
• N-[2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• CS-0189166
• 269410-12-0
• SCHEMBL5899699
• DB-403704
• E92376
• N-(2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
• MFCD22493987
• N-[2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-acetamide

• MDL： MFCD22493987
• Inchi： 1S/C15H22BNO3/c1-10-9-12(7-8-13(10)17-11(2)18)16-19-14(3,4)15(5,6)20-16/h7-9H,1-6H3,(H,17,18)
• InChI Key： QHXHAVFEASRUSU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1C)(=O)C

Computed Properties

• Exact Mass: 275.1692737Da
• Monoisotopic Mass: 275.1692737Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on ACETAMIDE, N-[2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]-

ACETAMIDE, N-[2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]- (CAS No. 269410-12-0): A Comprehensive Overview

ACETAMIDE, N-[2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]- (CAS No. 269410-12-0) is a specialized boron-containing compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, often referred to as a boronic ester derivative, is widely used as a key intermediate in the synthesis of various bioactive molecules and materials. Its unique structure, featuring a dioxaborolane ring and an acetamide group, makes it a versatile building block in modern chemistry.

The growing interest in boron-based compounds like ACETAMIDE, N-[2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]- can be attributed to their applications in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds. Researchers and chemists frequently search for high-purity boronic esters and stable intermediates to optimize their synthetic routes, and this compound fits the bill perfectly. Its stability under various conditions and compatibility with diverse reaction environments make it a preferred choice.

One of the most common questions in online searches is: "What are the applications of boronic esters in drug discovery?" ACETAMIDE, N-[2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]- plays a pivotal role in this context. It serves as a precursor for the development of targeted therapeutics, particularly in the design of enzyme inhibitors and receptor modulators. The boron atom in its structure can interact with biological targets, offering unique binding properties that are exploited in medicinal chemistry.

Another hot topic in the chemical community is the use of sustainable and efficient synthetic methods. ACETAMIDE, N-[2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]- aligns with this trend due to its role in catalytic processes that minimize waste and improve yield. Researchers are increasingly looking for compounds that can facilitate green chemistry practices, and this boronic ester derivative is often highlighted in such discussions.

In addition to its synthetic utility, ACETAMIDE, N-[2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]- is also studied for its potential in material science. Its incorporation into polymers and coatings can impart unique properties such as improved thermal stability and chemical resistance. This has led to a surge in queries like "How can boronic esters enhance material performance?", further underscoring the compound's relevance across multiple disciplines.

The market for boron-containing intermediates like ACETAMIDE, N-[2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]- is expanding rapidly, driven by demand from the pharmaceutical, agrochemical, and electronics industries. Suppliers and manufacturers are focusing on producing high-quality batches with consistent purity to meet the needs of researchers and industrial users. This compound's CAS No. 269410-12-0 is frequently cited in procurement databases, reflecting its commercial importance.

For those working in organic synthesis laboratories, handling and storage of ACETAMIDE, N-[2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]- requires standard precautions to ensure stability. It is typically stored under inert conditions to prevent degradation, and its reactivity profile is well-documented in scientific literature. Safety data sheets (SDS) provide detailed guidance on its proper use, addressing another common search query: "What are the safety measures for handling boronic esters?".

In summary, ACETAMIDE, N-[2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]- (CAS No. 269410-12-0) is a multifaceted compound with broad applications in research and industry. Its role in advanced synthetic methodologies, drug development, and material innovation makes it a subject of ongoing interest. As the scientific community continues to explore the potential of boron chemistry, this compound is poised to remain at the forefront of cutting-edge discoveries.